N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide

• IUPAC Name: N'-(2-methylpropanoyl)-3-pyrrol-1-ylthiophene-2-carbohydrazide
• InChI: InChI=1S/C13H15N3O2S/c1-9(2)12(17)14-15-13(18)11-10(5-8-19-11)16-6-3-4-7-16/h3-9H,1-2H3,(H,14,17)(H,15,18)
• InChI Key: TZCHALIHGJSRRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NNC(=O)C1=C(C=CS1)N2C=CC=C2
• Molecular Formula: C13H15N3O2S
• DSSTOX Substance ID: DTXSID101136148
• Molecular Weight: 277.34 g/mol
• CAS RN: 478050-39-4

Description

“N’-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide” is a chemical compound with the formula C13H15N3O2S and a molecular weight of 277.34.

Scientific Research Applications

N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide has been investigated for its potential applications in various scientific research studies. One of the key areas of interest is cancer research, as this compound has been found to exhibit anti-cancer activity in vitro. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for the development of anti-cancer drugs.
In addition to cancer research, this compound has also been investigated for its potential applications in neuroscience. Studies have shown that this compound can modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability. This suggests that this compound may have potential applications in the treatment of neurological disorders such as epilepsy.

Mechanism of Action

The mechanism of action of N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide is not fully understood, but studies have suggested that it may act through multiple pathways. One proposed mechanism is that this compound induces apoptosis in cancer cells by activating the p53 pathway. Another proposed mechanism is that this compound modulates the activity of GABA receptors by binding to a specific site on the receptor.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. In cancer cells, this compound has been found to induce cell cycle arrest and apoptosis. In neuronal cells, this compound has been found to modulate the activity of GABA receptors, leading to changes in neuronal excitability. This compound has also been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the key advantages of N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide for lab experiments is its high yield and purity. This makes it easy to obtain large quantities of this compound for use in various research studies. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of some experiments.

Future Directions

There are several potential future directions for research on N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide. One area of interest is the development of this compound-based anti-cancer drugs. Another area of interest is the investigation of this compound's potential applications in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various research fields.
Conclusion:
In conclusion, N-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide is a novel compound that has potential applications in various scientific research studies. Its unique chemical structure and high yield make it a promising candidate for the development of anti-cancer drugs and the treatment of neurological disorders. While further research is needed to fully understand its mechanism of action, this compound has already shown promising results in vitro and is a compound worth investigating further.